4,5-Dimethoxyindane-1-carboxylic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4,5-dimethoxy-2,3-dihydro-1H-indene-1-carboxylic acid
• InChI: InChI=1S/C12H14O4/c1-15-10-6-5-7-8(11(10)16-2)3-4-9(7)12(13)14/h5-6,9H,3-4H2,1-2H3,(H,13,14)
• InChI Key: COMZPVKIEHKLJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(CC2)C(=O)O)OC

Description

4,5-Dimethoxyindane-1-carboxylic acid is a bicyclic aromatic compound featuring an indane core (a fused benzene and cyclopropane system) substituted with two methoxy (-OCH₃) groups at positions 4 and 5, and a carboxylic acid (-COOH) group at position 1. The indane scaffold imparts conformational rigidity, while the methoxy and carboxylic acid groups influence physicochemical properties such as solubility, acidity, and lipophilicity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4,5-dimethoxyindane-1-carboxylic acid with key analogs from the provided evidence, focusing on structural features, substituent effects, and functional group contributions.

Comparison with Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid)

Structural Differences :

• Core System: Caffeic acid (3,4-dihydroxybenzeneacrylic acid) is a monocyclic benzene derivative with a propenoic acid side chain, whereas the target compound features a bicyclic indane system.
• Substituents: Caffeic acid has 3,4-dihydroxy groups, while the target compound has 4,5-dimethoxy groups.
• Functional Groups : Both compounds have carboxylic acid moieties, but caffeic acid’s α,β-unsaturated (acrylic) acid may confer redox activity absent in the saturated indane analog.

Physicochemical and Functional Implications :

• Solubility : Caffeic acid’s dihydroxy groups enhance water solubility compared to the dimethoxy-substituted indane derivative, which is likely more soluble in organic solvents .
• Biological Activity: Caffeic acid is widely studied for antioxidant, anti-inflammatory, and antimicrobial properties due to its phenolic hydroxyls and conjugated double bond . The target compound’s methoxy groups may reduce direct antioxidant efficacy but improve metabolic stability.

Property	4,5-Dimethoxyindane-1-carboxylic Acid	Caffeic Acid
Core Structure	Bicyclic indane	Monocyclic benzene + propenoic acid
Substituents	4,5-OCH₃	3,4-OH
Functional Group	-COOH at C1	-COOH at C3
Predicted logP	Higher (methoxy groups)	Lower (hydroxy groups)
Key Applications (Inferred)	Synthetic intermediates, rigid scaffolds	Antioxidants, food/cosmetics

Comparison with Pyrazole-Carboximidamide Derivatives

Structural Differences :

• Core System : Pyrazole-carboximidamide derivatives (e.g., compound 8 in ) feature a pyrazole ring fused to a carboximidamide group, distinct from the indane-carboxylic acid system.
• Substituents : Compound 8 (5-(3,4-dimethoxyphenyl)-3-phenylpyrazole-carboximidamide) has 3,4-dimethoxy groups on a phenyl ring, while the target compound’s methoxy groups are on the indane core.
• Functional Groups: Carboximidamide (-C(NH₂)NH₂) vs.

Functional Implications :

• Acidity : The carboxylic acid group (pKa ~2-3) is more acidic than carboximidamide (pKa ~8-10), affecting ionization and solubility under physiological conditions.
• The target compound’s rigidity and carboxylic acid may favor interactions with metal ions or charged protein residues.

Property	4,5-Dimethoxyindane-1-carboxylic Acid	Pyrazole-Carboximidamide (Compound 8)
Core Structure	Indane	Pyrazole
Key Functional Group	-COOH	-C(NH₂)NH₂
Substituent Positions	4,5-OCH₃ on indane	3,4-OCH₃ on phenyl ring
Predicted Bioactivity	Metal chelation, scaffold rigidity	Enzyme inhibition, antimicrobial

Comparison with β-Lactam Antibiotics ()

While structurally distinct, β-lactam antibiotics (e.g., penicillin derivatives) share the presence of carboxylic acid groups, which are critical for binding to bacterial transpeptidases. The target compound’s -COOH group may similarly facilitate interactions with biological targets, though its indane core lacks the β-lactam’s strained ring necessary for antibiotic activity .